Cas no 80653-64-1 (2-[2-(4-Pyridyl)thiazol-4-yl]acetonitrile)

• Product Name: 2-[2-(4-Pyridyl)thiazol-4-yl]acetonitrile
• CAS No: 80653-64-1
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 2104457
• Update Time: 2023-08-03

2-[2-(4-Pyridyl)thiazol-4-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-pyridinyl)-4-Thiazoleacetonitrile
• MZCPXMDHKACXOO-UHFFFAOYSA-N
• 2-[2-(4-Pyridyl)thiazol-4-yl]acetonitrile

• Inchi： 1S/C10H7N3S/c11-4-1-9-7-14-10(13-9)8-2-5-12-6-3-8/h2-3,5-7H,1H2
• InChI Key： MZCPXMDHKACXOO-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Topological Polar Surface Area: 77.8